Aiming at the problem that it is difficult to popularize in Guizhou mining area due to high filling cost, taking 11071 working face of Panzhihua Coal Mine in Liupanshui as the research background, ...

The heat exchanger (HE) is an important component of almost every energy generation system. Periodic inspection of the HEs is particularly important to keep high efficiency of the entire system. In...

Normal saline (NS) is the most widely used agent in the medical field. However, from its origin to its widespread application, it remains a mystery. Moreover, there is an ongoing debate on whether ...

The digital image correlation method is a high precision and non-contact ground deformation monitoring method, which is widely used in surface deformation monitoring. However, according to its prin...

ApplicationsThe nanofluids and their upgraded version (ternary and tetra nanofluids) have a very rich thermal mechanism and convinced engineers and industrialist because of their dominant character...

As a low-carbon and cost-effective clean energy source, natural gas plays an important role in achieving China's “Dual Carbon” target. In this article, a new three-parameter discrete grey predictio...

Kinesin family member 3A is an important motor protein that participates in various physiological and pathological processes, including normal tissue development, homeostasis maintenance, tumor inf...

Current studies suggest that the abnormal alteration of brain lipid binding protein (BLBP) might participate in the pathogenesis of amyotrophic lateral sclerosis (ALS). However, the detailed understanding of ALS pathogenesis been yet to be elucidated. Therefore, this research intended to explore the potential effects of BLBP in ALS. The observation and analysis of BLBP-altered features in various anatomical areas and different spinal segments was conducted at the pre-onset, onset, and progression stages of Tg(SOD1*G93A)1Gur (TG) mice and the same periods of age-matched SOD1 wild-type (WT) mice by fluorescence immunohistochemistry and western blotting. BLBP-positive cells were comprehensively distributed in various spinal anatomical areas, especially in both the anterior and posterior horn, around the central canal and in anterior, lateral, and posterior funiculi. Overall, BLBP expression tended to increase from the pre-onset to the onset to the progression stages of the same periods of age-matched WT mice. Furthermore, in TG mice, BLBP expression in the entire spinal cord significantly increased from onset to the progression stage. BLBP was expressed in neurons, astrocytes, and radial glial cells, and at the early and late stages of neural precursor cells (NPCs) and was predominantly distributed outside the cell nucleus. The increase of BLBP-positive cells was closely related to neural cell reduction in TG mice. The distribution and increased expression of BLBP among the cervical, thoracic, and lumbar segments of the spinal cord might participate in the development of ALS and exert potential effects in the pathogenesis of ALS by regulating NPCs.

Objective:The role of hyperoxia in patients with traumatic brain injury (TBI) remains controversial. The objective of this study was to determine the association between hyperoxia and mortality in ...

Objective:This study aimed to examine the morphological characteristics of the nasopharynx in unilateral Cleft lip/palate (CL/P) children and non-cleft children using cone beam computed tomography ...